Cas no 136831-13-5 (Methyl 4-methyl-1H-indole-2-carboxylate)

Methyl 4-methyl-1H-indole-2-carboxylate Properties

Names and Identifiers

• Methyl 4-methyl-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 4-Methyl-, Methyl ester
• 4-METHYL-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• AC1NFWDL
• CTK6I9563
• methyl 4-methylindole-2-carboxylate
• PubChem23574
• SureCN2134591
• JQTOCKRAYJKZOI-UHFFFAOYSA-N
• Methyl4-Methylindole-2-carboxylate
• BBL020582
• SBB090953
• STK893271
• 6522AA
• SY034645
• AB0001751
• ST24025378
• FT-
• SCHEMBL2134591
• DTXSID40405797
• AS-5464
• 136831-13-5
• 1H-Indole-2-carboxylic acid, 4-Methyl-, Methyl ester;Methyl 4-Methylindole-2-carboxylate
• CS-0054250
• F52676
• Z210762276
• DA-45594
• AKOS000123960
• MFCD04966966
• EN300-224905
• A886620
• methyl 4-methyl-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 4-methyl-, methyl ester
• 4-Methyl-1H-indole-2-carboxylic acid methyl ester
• +Expand

• MDL： MFCD04966966
• InChIKey： JQTOCKRAYJKZOI-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO2/c1-7-4-3-5-9-8(7)6-10(12-9)11(13)14-2/h3-6,12H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])C2=C(C([H])([H])[H])C([H])=C([H])C([H])=C2N1[H])=O

Computed Properties

• Exact Mass: 189.07903
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.079
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1

Experimental Properties

• PSA: 42.09
• Boiling Point: 344.1±22.0 °C(Predicted)
• Density: 1.212±0.06 g/cm3(Predicted)